Cas no 110922-46-8 (Benzoyl chloride,4-mercapto-)

• Product Name: Benzoyl chloride,4-mercapto-
• CAS No: 110922-46-8
• MF: C₇H₅ClOS
• MW: 172.631999731064
• CID: 129019
• PubChem ID: 14936891
• Update Time: 2025-04-18

Benzoyl chloride,4-mercapto- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-mercapto-
• Benzoyl chloride, 4-mercapto- (9CI)
• 4-Sulfanylbenzoyl chloride
• 110922-46-8
• SCHEMBL6511404

• Inchi： 1S/C7H5ClOS/c8-7(9)5-1-3-6(10)4-2-5/h1-4,10H
• InChI Key： PIGPGBJMESGOTG-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)S)=O

Computed Properties

• Exact Mass: 171.97505
• Monoisotopic Mass: 171.9749636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives